5'-(4-Formyl-3-methoxyphenyl)-3,3''-dimethoxy-[1,1':3',1''-terphenyl]-4,4''-dicarbaldehyde

• IUPAC Name: 4-[3,5-bis(4-formyl-3-methoxyphenyl)phenyl]-2-methoxybenzaldehyde
• InChI: InChI=1S/C30H24O6/c1-34-28-13-19(4-7-22(28)16-31)25-10-26(20-5-8-23(17-32)29(14-20)35-2)12-27(11-25)21-6-9-24(18-33)30(15-21)36-3/h4-18H,1-3H3
• InChI Key: PIYWRJDCNVCHHQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2=CC(=CC(=C2)C3=CC(=C(C=C3)C=O)OC)C4=CC(=C(C=C4)C=O)OC)C=O
• Molecular Formula: C30H24O6
• Molecular Weight: 480.5 g/mol

Description

5'-(4-Formyl-3-methoxyphenyl)-3,3''-dimethoxy-[1,1':3',1''-terphenyl]-4,4''-dicarbaldehyde is a useful research compound. Its molecular formula is C30H24O6 and its molecular weight is 480.5 g/mol. The purity is usually 95%.
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Scientific Research Applications

Molecular Structure and Reactivity

• Nucleophile-electrophile interactions in certain naphthaldehydes, including compounds with similar structural features to the specified chemical, have been studied. These interactions are significant in understanding the molecular structure and reactivity of such compounds (Gallucci, Hart, & Young, 1998).

Reaction Mechanisms and Synthesis

• Research on similar aldehyde compounds has explored various synthetic pathways and reaction mechanisms. For instance, the synthesis and reactions of dimethoxy- and diphenoxy-diphenyl-λ5-phosphorin-4-carbaldehydes have been detailed, providing insights into possible synthetic methods for related compounds (Dimroth, Pohl, & Wichmann, 1979).

X-Ray Structure Analysis

• X-ray structure analysis of trimethoxybenzaldehyde derivatives, which are structurally related to the specified chemical, has been conducted. This analysis helps in understanding the conformational aspects of similar complex molecules (Krygowski et al., 2001).

Novel Synthetic Routes

• Studies have identified novel synthetic routes to aromatic aldehydes using compounds structurally similar to the one , highlighting potential pathways for its synthesis and modification (Bagno, Kantlehner, & Saielli, 2008).

Material Science Applications

• The integration of related compounds into materials, such as silica composites, has been researched, suggesting potential applications in material science and nanotechnology (Kubo et al., 2005).

Intramolecular Reactions

• Research into intramolecular reactions, such as the Cannizzaro reaction of biphenyl dicarbaldehydes, offers insights into the reactivity and potential transformations of similar complex aldehydes (Abbaszadeh & Bowden, 1990).

Photophysical Properties

• Studies on the photophysical properties of functionalized pyrenes, which are related to the mentioned chemical, can provide a basis for understanding its potential optical and electronic properties (Hu et al., 2013).